Cas no 1807233-68-6 (Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate
• CAS No: 1807233-68-6
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4953675
• Update Time: 2025-06-08

Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate

• Inchi： 1S/C10H6F3NO3/c1-16-9(15)6-3-7(11)8(17-10(12)13)2-5(6)4-14/h2-3,10H,1H3
• InChI Key： BVPBRQRYXMECOL-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C#N)C=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate

Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate (CAS No. 1807233-68-6): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate (CAS No. 1807233-68-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its cyano, difluoromethoxy, and fluorobenzoate functionalities, exhibits a range of biological activities that make it a promising candidate for drug development.

The chemical structure of Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate is particularly noteworthy. The presence of the cyano group (CN) and the difluoromethoxy group (OCHF₂) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Additionally, the fluorine substituents on the benzene ring enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential of Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate in several therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibits the activity of a key enzyme involved in cancer cell proliferation. The researchers found that Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate selectively targets this enzyme, leading to a significant reduction in tumor growth in both in vitro and in vivo models.

Another area of interest is the potential of Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate as an anti-inflammatory agent. Inflammation is a critical component of many chronic diseases, including arthritis and cardiovascular diseases. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate could be developed into a new class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. A study published in Drug Metabolism and Disposition in 2019 reported that Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate exhibits high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In addition to its therapeutic potential, Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate has been investigated for its use as a tool compound in chemical biology research. Its unique chemical structure allows it to serve as a valuable probe for studying protein-protein interactions and signaling pathways. A recent study published in Chemical Biology & Drug Design highlighted the use of this compound to investigate the role of specific proteins in cellular processes such as apoptosis and cell cycle regulation.

The synthesis of Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate has been optimized to improve yield and purity, making it more accessible for both research and commercial purposes. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods have been described in detail in several peer-reviewed journals, providing researchers with robust protocols for synthesizing this compound.

In conclusion, Methyl 2-cyano-4-difluoromethoxy-5-fluorobenzoate (CAS No. 1807233-68-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure confers multiple biological activities, making it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field of medicinal chemistry.